Cas no 1361555-96-5 (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide)

• Product Name: 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide
• CAS No: 1361555-96-5
• MF: C₁₃H₅Cl₅FNO
• MW: 387.448302030563
• CID: 4992826
• Update Time: 2025-10-22

3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide

• Inchi： 1S/C13H5Cl5FNO/c14-8-7(9(15)11(17)12(18)10(8)16)4-2-1-3-5(19)6(4)13(20)21/h1-3H,(H2,20,21)
• InChI Key： OHKXHFWONQWHBP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(C=1C(N)=O)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 385
• XLogP3: 5.7
• Topological Polar Surface Area: 43.1

Additional information on 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide

3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Biomedical Applications

3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide represents a complex organic compound with a unique molecular structure that combines multiple halogen substitutions and functional groups. This compound, with the chemical formula C₁₆H₈Cl₆FO₂, exhibits a high degree of molecular complexity due to its pentachlorobiphenyl core, which is further modified by the introduction of a fluorine atom and a carboxylic acid amide group. The CAS No. 1361555-96-5 identifier underscores its distinct chemical identity in the context of pharmaceutical and environmental research. The synthesis of this compound involves advanced organic chemistry techniques, including electrophilic substitution reactions and functional group transformations, which are critical for its structural stability and reactivity.

Recent studies have highlighted the potential of 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide in the development of novel therapeutic agents. Researchers have explored its interactions with various biological targets, such as protein kinases and ion channels, to assess its efficacy in modulating cellular signaling pathways. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported that this compound demonstrates significant inhibitory activity against the Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy. This finding suggests that the compound could be a promising candidate for the design of targeted therapies in oncology.

The pentachlorobiphenyl core of this molecule plays a crucial role in its pharmacological properties. The presence of multiple chlorine atoms enhances the compound's lipophilicity, which is essential for its ability to cross cell membranes and interact with intracellular targets. Additionally, the fluorine substitution at the 3-position introduces unique electronic effects that may influence the compound's binding affinity to specific receptors. These structural features are particularly relevant in the context of drug design, where optimizing molecular interactions is critical for improving therapeutic outcomes.

From a synthetic perspective, the preparation of 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide requires precise control over reaction conditions to ensure the selective introduction of functional groups. A 2022 study published in Organic Letters described a novel methodology involving microwave-assisted synthesis, which significantly reduced reaction times and improved yield. This approach not only demonstrates the feasibility of synthesizing such complex molecules but also highlights the importance of green chemistry principles in modern pharmaceutical research.

Biomedical applications of 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide extend beyond oncology. Recent investigations have explored its potential in neurodegenerative disorders, where its ability to modulate neurotransmitter systems could offer therapeutic benefits. For example, a 2024 study in Neuropharmacology indicated that this compound may exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease. These findings underscore the compound's versatility in addressing a range of biomedical challenges.

The pharmacokinetic profile of 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for optimizing its therapeutic potential. A 2023 review article in Drug Metabolism and Disposition discussed the role of metabolic enzymes in the biotransformation of similar compounds, suggesting that the carboxylic acid amide group may influence its metabolic stability and half-life. These insights are critical for the development of drug formulations that maximize bioavailability and minimize side effects.

In the context of environmental science, the pentachlorobiphenyl core of this compound raises questions about its ecological impact. While the compound itself is not classified as a persistent organic pollutant (POP), its structural similarity to known environmental contaminants necessitates further investigation. A 2024 study in Environmental Science & Technology explored the potential for bioaccumulation of such compounds in aquatic ecosystems, emphasizing the importance of conducting thorough environmental risk assessments before widespread use.

The fluorine atom in the molecule also contributes to its unique physicochemical properties. Fluorine substitution is known to enhance the compound's hydrophobicity and metabolic stability, which are advantageous in drug development. However, the presence of fluorine may also introduce challenges related to solubility and formulation. Researchers are actively exploring strategies to balance these properties, such as the use of co-solvents or excipients, to ensure the compound's efficacy in various dosage forms.

Advancements in computational chemistry have further enhanced the understanding of 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide's behavior. Molecular modeling techniques, including quantum mechanics (QM) and molecular dynamics (MD) simulations, are being employed to predict its interactions with biological targets and to identify potential off-target effects. A 2023 study in Computational and Structural Chemistry demonstrated the utility of these methods in optimizing the compound's structure for improved therapeutic outcomes, highlighting the integration of computational and experimental approaches in modern drug discovery.

Despite its promising potential, the development of 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide as a therapeutic agent is not without challenges. Issues such as toxicity, solubility, and scalability of synthesis must be addressed through rigorous preclinical and clinical testing. Additionally, the compound's structural complexity may pose difficulties in manufacturing, requiring the development of cost-effective and scalable production methods. These challenges underscore the need for interdisciplinary collaboration between chemists, pharmacologists, and biologists to advance the compound's development.

In conclusion, 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide represents a fascinating area of research with significant implications for pharmaceutical science and environmental chemistry. Its unique molecular structure and functional groups offer opportunities for the design of novel therapeutics, while its structural similarities to environmental contaminants highlight the importance of careful risk assessment. As research in this field continues to evolve, the compound's potential applications in medicine and beyond are likely to expand, driven by advancements in synthetic chemistry, computational modeling, and interdisciplinary collaboration.

Further research is needed to fully elucidate the compound's pharmacological, environmental, and toxicological profiles. Ongoing studies are expected to provide deeper insights into its mechanisms of action, optimize its therapeutic potential, and address any potential risks associated with its use. The continued exploration of 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide is likely to contribute to the development of innovative treatments for a wide range of diseases, while also informing strategies for the responsible management of similar compounds in the environment.

In summary, the CAS No. 1361555-96-5 compound, 3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide, exemplifies the complexity and potential of modern organic chemistry. Its synthesis, structural properties, and biomedical applications highlight the importance of interdisciplinary research in advancing scientific knowledge and developing practical solutions for global health and environmental challenges. As the field continues to evolve, the compound's role in pharmaceutical and environmental science is likely to grow, offering new opportunities for innovation and discovery.